Cas no 1807189-07-6 (3-Cyano-4-ethyl-2-nitrobenzoic acid)

• Product Name: 3-Cyano-4-ethyl-2-nitrobenzoic acid
• CAS No: 1807189-07-6
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• CID: 5009997
• Update Time: 2025-05-26

3-Cyano-4-ethyl-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-ethyl-2-nitrobenzoic acid

• Inchi： 1S/C10H8N2O4/c1-2-6-3-4-7(10(13)14)9(12(15)16)8(6)5-11/h3-4H,2H2,1H3,(H,13,14)
• InChI Key： UPFYHOYJHVHBDA-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C#N)C=1[N+](=O)[O-])CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• XLogP3: 1.8
• Topological Polar Surface Area: 107

Additional information on 3-Cyano-4-ethyl-2-nitrobenzoic acid

Research Briefing on 3-Cyano-4-ethyl-2-nitrobenzoic Acid (CAS: 1807189-07-6): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

3-Cyano-4-ethyl-2-nitrobenzoic acid (CAS: 1807189-07-6) is a nitroaromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its cyano, ethyl, and nitro functional groups, serves as a valuable intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of enzyme inhibitors and anticancer agents. This briefing provides an overview of the latest research findings, highlighting the compound's synthesis, biological activities, and therapeutic potential.

The synthesis of 3-cyano-4-ethyl-2-nitrobenzoic acid has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel multi-step synthesis route starting from 4-ethyl-2-nitrobenzoic acid, involving cyanation and subsequent purification steps. The authors emphasized the importance of controlling reaction conditions to minimize byproducts, achieving a final yield of 78%. This advancement is particularly relevant for large-scale production, which is essential for further pharmacological evaluations.

In terms of biological activity, 3-cyano-4-ethyl-2-nitrobenzoic acid has shown promising results as a scaffold for designing enzyme inhibitors. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy as a competitive inhibitor of carbonic anhydrase IX (CA IX), an enzyme overexpressed in hypoxic tumor cells. The compound's nitro group was found to interact with the zinc ion in the enzyme's active site, while the cyano group contributed to binding affinity. These findings suggest its potential as a lead compound for developing targeted anticancer therapies.

Further investigations into the compound's mechanism of action revealed its ability to modulate reactive oxygen species (ROS) levels in cancer cells. A 2024 study in Free Radical Biology and Medicine showed that 3-cyano-4-ethyl-2-nitrobenzoic acid induces oxidative stress in colorectal cancer cells, leading to apoptosis. The researchers attributed this effect to the nitro group's redox-active properties, which facilitate electron transfer reactions. This dual functionality—enzyme inhibition and ROS modulation—positions the compound as a multifunctional agent in cancer treatment.

Beyond oncology, 3-cyano-4-ethyl-2-nitrobenzoic acid has also been explored for its antimicrobial properties. A recent preprint on bioRxiv reported its activity against drug-resistant strains of Staphylococcus aureus, with a minimum inhibitory concentration (MIC) of 8 µg/mL. The study proposed that the compound disrupts bacterial cell wall synthesis, although further mechanistic studies are needed to confirm this hypothesis. This finding opens new avenues for addressing antibiotic resistance, a critical challenge in modern medicine.

In conclusion, 3-cyano-4-ethyl-2-nitrobenzoic acid (CAS: 1807189-07-6) represents a promising chemical entity with diverse applications in drug discovery and development. Recent research has elucidated its synthetic pathways, biological targets, and therapeutic potential, particularly in oncology and infectious diseases. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models. As the field advances, this compound may serve as a cornerstone for designing next-generation therapeutics with improved specificity and reduced side effects.